Cas no 349628-61-1 (3-Pentanone, 1-hydroxy-1-(4-nitrophenyl)-, (1R)-)

• Product name: 3-Pentanone, 1-hydroxy-1-(4-nitrophenyl)-, (1R)-
• CAS No: 349628-61-1
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 1467407

3-Pentanone, 1-hydroxy-1-(4-nitrophenyl)-, (1R)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 1-hydroxy-1-(4-nitrophenyl)-, (1R)-

• Inchi： 1S/C11H13NO4/c1-2-10(13)7-11(14)8-3-5-9(6-4-8)12(15)16/h3-6,11,14H,2,7H2,1H3/t11-/m1/s1
• InChI Key： SGCAVRWAYDAZQQ-LLVKDONJSA-N
• SMILES： [C@H](O)(C1=CC=C([N+]([O-])=O)C=C1)CC(=O)CC

Computed Properties

• Exact Mass: 223.08449

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Boiling Point: 394.8±32.0 °C(Predicted)
• PSA: 80.44
• pka: 12.76±0.20(Predicted)